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Compound of Interest

Compound Name: 1-Methoxy-1,3-cyclohexadiene

Cat. No.: B1594827 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The proper disposal of 1-Methoxy-1,3-cyclohexadiene is crucial for maintaining laboratory

safety and ensuring environmental protection. This guide provides essential, step-by-step

procedures for the safe handling and disposal of this chemical, in line with established safety

protocols for flammable and hazardous materials. Adherence to these guidelines will help

mitigate risks and ensure compliance with regulatory standards.

Immediate Safety and Hazard Information
1-Methoxy-1,3-cyclohexadiene is classified as a flammable liquid and is harmful if swallowed,

in contact with skin, or inhaled.[1][2][3] It is essential to handle this chemical in a well-ventilated

area, away from heat, sparks, open flames, and other ignition sources.[1] Personal protective

equipment (PPE), including protective gloves, clothing, eye protection, and face protection,

must be worn at all times during handling and disposal.[1][2]

Quantitative Data
For safe handling and storage, it is important to be aware of the specific physical and chemical

properties of 1-Methoxy-1,3-cyclohexadiene.
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Property Value Source

CAS Number 2161-90-2

Molecular Formula C7H10O [2]

Molecular Weight 110.15 g/mol [2]

Flash Point 27 °C (80.6 °F) - closed cup

Density 0.929 g/mL at 25 °C

Boiling Point 40 °C at 15 mmHg

UN Number

Not explicitly listed, transport

as "FLAMMABLE LIQUID,

N.O.S."

[1]

Step-by-Step Disposal Procedure
The disposal of 1-Methoxy-1,3-cyclohexadiene, as with other hazardous chemicals, must be

handled systematically.

1. Waste Identification and Classification:

Classify waste containing 1-Methoxy-1,3-cyclohexadiene as a flammable hazardous

waste.

2. Segregation:

Keep 1-Methoxy-1,3-cyclohexadiene waste separate from other chemical waste streams to

prevent dangerous reactions. Incompatible materials should not be mixed.[4]

3. Containerization:

Collect the waste in a designated, properly labeled, and leak-proof container.[4]

The container must be compatible with the chemical. Glass or Teflon-lined containers are

often suitable.[5]
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Ensure the container is kept tightly closed except when adding waste.[1][4]

Do not fill containers beyond 90% of their capacity to allow for vapor expansion.

4. Labeling:

Clearly label the waste container with "Hazardous Waste," the full chemical name "1-
Methoxy-1,3-cyclohexadiene," and any other components in the waste stream.

Indicate the associated hazards with appropriate pictograms (e.g., flammable liquid, toxic).

5. Storage:

Store the waste container in a cool, well-ventilated area designated for hazardous waste.[1]

Store away from sources of ignition and incompatible materials.[1]

Secondary containment should be used to prevent spills.

6. Professional Disposal:

Contact a licensed hazardous waste disposal company to arrange for pickup and proper

disposal.[6]

Do not attempt to dispose of this chemical down the drain or in regular trash.[5]

Provide the disposal company with a complete and accurate description of the waste.

Peroxide Formation Potential: Like other ethers, 1-Methoxy-1,3-cyclohexadiene has the

potential to form explosive peroxides upon exposure to air and light, especially over time.[7][8]

Although specific data for this compound is not readily available, it is prudent to handle it with

the same precautions as other peroxide-forming ethers.

Date Containers: Mark containers with the date received and the date opened.[7][9]

Test for Peroxides: If the chemical has been open for an extended period (e.g., more than 3-

6 months), it should be tested for the presence of peroxides before handling or disposal.[5]

[9]
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Do Not Handle Old Containers: If you find old or undated containers of any ether, do not

attempt to open or move them. Contact your institution's Environmental Health and Safety

(EHS) office or a professional hazardous waste service immediately.[7][8]

Spill Management Protocol
In the event of a spill, immediate action is required to mitigate risks.

Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the spill area

and ensure the area is well-ventilated to disperse vapors.[6][10]

Eliminate Ignition Sources: Remove all sources of ignition, such as open flames, sparks, and

hot surfaces.[1][10] Use non-sparking tools for cleanup.[1]

Contain the Spill: Use absorbent materials like sand, vermiculite, or commercial sorbents to

contain the spill.[6][10] Do not use combustible materials.

Collect and Dispose of Contaminated Materials: Carefully collect the absorbed material and

place it in a sealed, labeled container for disposal as hazardous waste.[6][10]

Decontaminate: Thoroughly clean the spill area. All materials used for cleanup must also be

disposed of as hazardous waste.[7]

Seek Assistance for Large Spills: For large spills, evacuate the area and contact your

institution's EHS office or emergency services for assistance.[9]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 1-
Methoxy-1,3-cyclohexadiene.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/waste/highly-hazardous-chemicals.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://solvent-recyclers.com/applications/how-to-dispose-of-petroleum-ether.html
https://www.benchchem.com/pdf/Safe_Disposal_of_1_Methylcyclohexene_A_Comprehensive_Guide.pdf
https://wap.guidechem.com/msds/2161-90-2.html
https://www.benchchem.com/pdf/Safe_Disposal_of_1_Methylcyclohexene_A_Comprehensive_Guide.pdf
https://wap.guidechem.com/msds/2161-90-2.html
https://solvent-recyclers.com/applications/how-to-dispose-of-petroleum-ether.html
https://www.benchchem.com/pdf/Safe_Disposal_of_1_Methylcyclohexene_A_Comprehensive_Guide.pdf
https://solvent-recyclers.com/applications/how-to-dispose-of-petroleum-ether.html
https://www.benchchem.com/pdf/Safe_Disposal_of_1_Methylcyclohexene_A_Comprehensive_Guide.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/waste/highly-hazardous-chemicals.pdf
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/DiethylEther.pdf
https://www.benchchem.com/product/b1594827?utm_src=pdf-body
https://www.benchchem.com/product/b1594827?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594827?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Have
1-Methoxy-1,3-cyclohexadiene

Waste

Classify as Flammable
Hazardous Waste

Spill Occurs

Segregate from
Incompatible Waste

Use Designated, Labeled,
Leak-Proof Container

Store in Cool,
Ventilated Area

Contact Licensed
Hazardous Waste
Disposal Service

End: Proper Disposal

No

Follow Spill
Management Protocol

Yes

Click to download full resolution via product page

Caption: Disposal workflow for 1-Methoxy-1,3-cyclohexadiene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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